Cas no 848784-85-0 ((3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid)

(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid structure
848784-85-0 structure
Product name:(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid
CAS No:848784-85-0
MF:C47H76O17
MW:913.096157073975
CID:836163

(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid Chemical and Physical Properties

Names and Identifiers

    • Lup-20(29)-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-a-L-arabinopyranosyl)oxy]-23-hydroxy-, (3b,4a)-
    • Lup-20(29)-en-28-oic acid,
    • Lup-20(29)-en-28-oic acid,3-O-[-L-rhamnopyranosyl-(12)-[-D-glucopyranosyl-(14)]--L-arabinopyranoside]
    • Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-23-
    • Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-23-hydroxy-, (3b,4a)-
    • Lup-20(29)-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-...
    • Pulsatilla saponin D
    • Pulsatillasaponin
    • (3β,4α)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxylup-20(29)-en-28-oic acid (ACI)
    • 3-O-D-glucopyranosyl( 1→4)- [ L-rhamnopyranosyl(1→2)]-L-arabinopyranosyl 23-hydroxyl lup-20(29)-en-28-oic acid – 28-O-rhamnopyranosyl(1→4)glucopyranosyl(1→6)glucopyranoside
    • (3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid
    • Inchi: 1S/C47H76O17/c1-21(2)23-10-15-47(42(57)58)17-16-45(6)24(30(23)47)8-9-28-43(4)13-12-29(44(5,20-49)27(43)11-14-46(28,45)7)63-41-38(64-39-36(55)34(53)31(50)22(3)60-39)33(52)26(19-59-41)62-40-37(56)35(54)32(51)25(18-48)61-40/h22-41,48-56H,1,8-20H2,2-7H3,(H,57,58)/t22-,23-,24+,25+,26-,27+,28+,29-,30+,31-,32+,33-,34+,35-,36+,37+,38+,39-,40-,41-,43-,44-,45+,46+,47-/m0/s1
    • InChI Key: XFCSYQCYIKSNBB-WZGBEVHGSA-N
    • SMILES: C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5OC[C@H](O[C@H]6[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O6)[C@H](O)[C@H]5O[C@@H]5O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)[C@@](C)(CO)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O

Computed Properties

  • Exact Mass: 912.50800

Experimental Properties

  • Color/Form: Powder
  • Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr)
  • Melting Point: 250-252℃
  • PSA: 274.75000
  • LogP: 1.20120

(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D240225-1mg
(3β,4α)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxylup-20(29)-en-28-oic Acid
848784-85-0
1mg
$190.00 2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2118-1 mg
Lup-20(29)-en-28-oic acid
848784-85-0
1mg
¥2375.00 2022-04-26
TargetMol Chemicals
TN2118-5mg
Lup-20(29)-en-28-oic acid
848784-85-0
5mg
¥ 3330 2024-07-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2118-1 mL * 10 mM (in DMSO)
Lup-20(29)-en-28-oic acid
848784-85-0
1 mL * 10 mM (in DMSO)
¥ 5080 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2118-5mg
Lup-20(29)-en-28-oic acid
848784-85-0
5mg
¥ 3330 2023-09-07
TargetMol Chemicals
TN2118-1 mL * 10 mM (in DMSO)
Lup-20(29)-en-28-oic acid
848784-85-0 98%
1 mL * 10 mM (in DMSO)
¥ 5080 2023-09-15
A2B Chem LLC
AH54144-5mg
Pulsatilla saponin D
848784-85-0 ≥98%
5mg
$844.00 2024-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L73610-5mg
Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxy-, (3β,4α)-
848784-85-0
5mg
¥2928.0 2021-09-09
TRC
D240225-10mg
(3β,4α)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxylup-20(29)-en-28-oic Acid
848784-85-0
10mg
$1499.00 2023-05-18
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP1102-5mg
(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid
848784-85-0 HPLC≥98%
5mg
¥3400元 2023-09-15

(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid Related Literature

Recommend Articles

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司